5-trans U-46619

• Molecular Formula: C21H34O4
• Molecular Weight: 350.5 g/mol
• InChI: InChI=1S/C21H34O4/c1-2-3-6-9-17(22)12-13-19-18(16-14-20(19)25-15-16)10-7-4-5-8-11-21(23)24/h4,7,12-13,16-20,22H,2-3,5-6,8-11,14-15H2,1H3,(H,23,24)/b7-4+,13-12?/t16?,17-,18-,19+,20?/m0/s1
• InChIKey: LQANGKSBLPMBTJ-TYKFIHRRSA-N

5-trans U-46619 (CAS 330796-58-2): Stereochemical Identity, Pharmacological Profile, and Procurement Rationale

5-trans U-46619 (CAS 330796-58-2) is the (5E) geometric isomer of the widely used thromboxane A2 (TP) receptor agonist U-46619 (CAS 56985-40-1) [1]. While the parent compound U-46619 is a stable 9,11-methanoepoxy analog of prostaglandin endoperoxide PGH2 that potently and selectively activates TP receptors [2], 5-trans U-46619 is distinguished by a trans (E) configuration at the C5–C6 double bond, in contrast to the cis (Z) geometry of the parent . This single stereochemical alteration confers a distinct pharmacological fingerprint: 5-trans U-46619 acts as an inhibitor of microsomal prostaglandin E2 synthase (mPGES) rather than functioning primarily as a TP receptor agonist [1]. It is also recognized as a minor impurity (2–5%) variably present in most commercial U-46619 preparations, making it an essential reference standard for analytical quality control .

Identity (5E) geometric isomer of U-46619; distinct CAS 330796-58-2

Primary Use mPGES-1 inhibition studies; impurity reference standard for analytical QC

Workflow Stereochemical control for TP receptor research; HPLC impurity profiling

Not a TP receptor agonist substitute. Serves as a distinct pharmacological tool and identity marker for the 5-trans impurity.

• [1] Quraishi O, Mancini JA, Riendeau D. Inhibition of inducible prostaglandin E2 synthase by 15-deoxy-Δ12,14-prostaglandin J2 and polyunsaturated fatty acids. Biochem Pharmacol. 2002;63(6):1183-1189. View Source
• [2] Coleman RA, Humphrey PPA, Kennedy I, Levy GP, Lumley P. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations. Br J Pharmacol. 1981;73(3):773-778. View Source

Why U-46619 (5-cis) Cannot Substitute for 5-trans U-46619 in mPGES Inhibition, Impurity Profiling, or Stereochemical Studies

The 5-cis and 5-trans isomers of U-46619 are not functionally interchangeable despite sharing an identical molecular formula (C21H34O4) and molecular weight (350.5 Da). The parent U-46619 (5-cis, 5Z) is a potent and selective TP receptor agonist with well-characterized EC50 values for platelet shape change (4.8 nM, human) and aggregation (82 nM, human) [1], and it exhibits negligible activity at other prostanoid receptors [2]. In contrast, 5-trans U-46619 has been characterized primarily as an inhibitor of microsomal prostaglandin E2 synthase, with its independent TP receptor agonist activity remaining largely uncharacterized [3]. Furthermore, 5-trans U-46619 is a known impurity in commercial U-46619 batches at levels of 2–5% ; laboratories requiring precise quantification of this impurity for batch release, stability studies, or pharmacopoeial compliance cannot rely on the parent compound and must instead procure the authenticated 5-trans reference standard. Substitution introduces both pharmacological confounding and analytical non-compliance.

Target 5-trans U-46619
(CAS 330796-58-2) 5-cis U-46619
(CAS 56985-40-1)

Mechanism Reported mPGES inhibitor; TP activity largely uncharacterized. Potent, validated TP receptor agonist (EC50 4.8 nM).

Analytical Role Definitive (5E) reference for 2–5% impurity peak. Cannot resolve 5-trans impurity identity; non-interchangeable.

• [1] Tymkewycz PM, Jones RL, Wilson NH, Marr CG. Heterogeneity of thromboxane A2 receptors in human, rat and rabbit platelets: an evaluation using a series of TXA2 receptor antagonists. Br J Pharmacol. 1991;102(3):607-614. View Source
• [2] Coleman RA, Humphrey PPA, Kennedy I, Levy GP, Lumley P. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations. Br J Pharmacol. 1981;73(3):773-778. View Source
• [3] Quraishi O, Mancini JA, Riendeau D. Inhibition of inducible prostaglandin E2 synthase by 15-deoxy-Δ12,14-prostaglandin J2 and polyunsaturated fatty acids. Biochem Pharmacol. 2002;63(6):1183-1189. View Source

Quantitative Differentiation Evidence for 5-trans U-46619 Versus Closest Comparators

mPGES-1 Inhibitory Activity: 5-trans U-46619 Versus 5-cis U-46619 in a Direct Head-to-Head Comparison

In the only published direct comparison to date, 5-trans U-46619 was found to be approximately half as potent an inhibitor of prostaglandin E synthase as the 5-cis version of U-46619 [1]. At a concentration of 10 µM, 5-trans U-46619 inhibits microsomal prostaglandin E2 synthase (mPGES) activity by less than 20% . This stands in contrast to U-46619 (5-cis), which is primarily recognized as a potent TP receptor agonist (EC50 = 0.035 µM for TP receptor-mediated responses) and is not typically employed as a PGE synthase inhibitor . This differential pharmacology means that researchers studying mPGES-1 inhibition or the off-target effects of U-46619 preparations must distinguish between the two isomers.

mPGES-1 Inhibition

Direct head-to-head

Approximately 2-fold lower potency vs. 5-cis isomer

Supports mPGES inhibitor context; not a TP agonist substitute

Condition: 10 µM assay;

Stereochemical Identity

Specification review

(5E) configuration vs. (5Z) in parent; distinct CAS/PubChem

Definitive for impurity peak assignment; method development

Resolved by HPLC/GC-MS; not a surrogate for 5-cis retention time

Impurity Prevalence

Class-level

2–5% typical level in commercial U-46619 batches

Supports impurity profiling; enables batch-to-batch monitoring

Data to verify across independent vendor specifications

TP Receptor Activity

Context-dependent

5-trans activity rarely characterized; 5-cis EC50 = 4.8 nM (platelet)

5-trans not a TP agonist tool; controls require 5-cis isomer

Bifurcation: 5-trans for mPGES/impurity; 5-cis for TP signaling

Chemical Stability

Class-level inference

U-46619 scaffold stable; TXA2 half-life ~30 sec (hydrolysis)

Supports selection of analog class over endogenous TXA2

Both 5-cis and 5-trans share this advantage; endpoint drives choice

Evidence Dimension	PGE synthase (mPGES) inhibitory potency
Target Compound Data	5-trans U-46619: <20% inhibition of mPGES at 10 µM; ~half the potency of 5-cis isomer
Comparator Or Baseline	5-cis U-46619: approximately twice the inhibitory potency of the 5-trans isomer in the same assay
Quantified Difference	Approximately 2-fold lower potency for 5-trans versus 5-cis isomer
Conditions	Microsomal prostaglandin E2 synthase enzyme inhibition assay (Quraishi et al., Biochem Pharmacol, 2002)

Why This Matters

Procurement of the incorrect isomer would confound experimental results in any study where mPGES-1 inhibition is a measured endpoint; the 2-fold potency difference is sufficient to skew concentration-response relationships.

• [1] Quraishi O, Mancini JA, Riendeau D. Inhibition of inducible prostaglandin E2 synthase by 15-deoxy-Δ12,14-prostaglandin J2 and polyunsaturated fatty acids. Biochem Pharmacol. 2002;63(6):1183-1189. View Source

Stereochemical Identity: (5E) Versus (5Z) Double Bond Configuration as a Definitive Structural Differentiator

The defining structural difference between 5-trans U-46619 and the parent compound U-46619 resides in the geometry of the C5–C6 double bond. 5-trans U-46619 possesses a (5E) configuration, with the systematic IUPAC name (5E)-7-{(5S,6R)-6-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2-oxabicyclo[2.2.1]hept-5-yl}-5-heptenoic acid . In contrast, U-46619 bears a (5Z) configuration: (5Z)-7-{(1R,4S,5S,6R)-6-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2-oxabicyclo[2.2.1]hept-5-yl}-5-heptenoic acid . This cis-to-trans isomerism is reflected in distinct CAS registry numbers: 330796-58-2 (5-trans) versus 56985-40-1 (5-cis) , and distinct PubChem CIDs: 44266707 versus 5311493 respectively. The stereochemical difference can be resolved by HPLC, GC-MS, or NMR methods, making the pure 5-trans compound an indispensable reference standard for analytical method development and batch-to-batch impurity monitoring .

Stereochemical Identity

Specification review

(5E) configuration vs. (5Z) in parent; distinct CAS/PubChem

Definitive for impurity peak assignment; method development

Resolved by HPLC/GC-MS; not a surrogate for 5-cis retention time

Evidence Dimension	Double bond geometry at C5–C6 position
Target Compound Data	5-trans U-46619: (5E) configuration; CAS 330796-58-2; PubChem CID 44266707; SMILES contains /C=C/CCCC(O)=O pattern
Comparator Or Baseline	U-46619 (5-cis): (5Z) configuration; CAS 56985-40-1; PubChem CID 5311493; SMILES contains /C=C\CCCC(O)=O pattern
Quantified Difference	Definitive E/Z stereochemical distinction; baseline chromatographic resolution achievable via reversed-phase HPLC
Conditions	Structural assignment by IUPAC nomenclature, ChemSpider (CSID 23265244 vs 4444240), and PubChem registry

Why This Matters

For analytical laboratories performing impurity profiling, the pure 5-trans reference standard is irreplaceable; the 5-cis parent compound cannot serve as a surrogate for retention time or spectral library matching of the 5-trans impurity peak.

Impurity Prevalence in Commercial U-46619 Batches: Quantitative Relevance for Quality Control

5-trans U-46619 is consistently reported as a minor impurity representing 2–5% of the total composition in most commercial preparations of U-46619 . This prevalence range is documented across multiple independent vendor specifications and product descriptions . The variability in impurity levels (2–5%) across batches underscores the need for a well-characterized, high-purity (≥98%) 5-trans U-46619 reference standard for accurate quantitation . Without this standard, laboratories cannot reliably determine whether batch-to-batch variability in biological assay outcomes is attributable to differences in 5-trans impurity content—a concern particularly relevant given that 5-trans U-46619 possesses its own distinct pharmacological activity (mPGES inhibition) that could confound TP receptor-mediated readouts [1].

Impurity Prevalence

Class-level

2–5% typical level in commercial U-46619 batches

Supports impurity profiling; enables batch-to-batch monitoring

Data to verify across independent vendor specifications

Evidence Dimension	Abundance as impurity in commercial U-46619
Target Compound Data	5-trans U-46619: present at 2–5% (w/w) in most commercial U-46619 lots
Comparator Or Baseline	Not applicable; class-level observation across multiple vendor preparations of U-46619
Quantified Difference	Variable presence of 2–5%; absence of this impurity would indicate a different synthetic route or purification process
Conditions	Multiple vendor product descriptions citing the 2–5% impurity range (Cayman Chemical, Santa Cruz Biotechnology, Aladdin Scientific, etc.)

Why This Matters

Procurement of the pure 5-trans standard enables robust impurity method validation, which is essential for laboratories operating under GLP/GMP guidelines or publishing pharmacological data where impurity-related confounding must be excluded.

• [1] Quraishi O, Mancini JA, Riendeau D. Inhibition of inducible prostaglandin E2 synthase by 15-deoxy-Δ12,14-prostaglandin J2 and polyunsaturated fatty acids. Biochem Pharmacol. 2002;63(6):1183-1189. View Source

TP Receptor Agonist Activity: Absence of Independently Characterized Activity for the 5-trans Isomer Versus Well-Defined Potency of 5-cis U-46619

The biological activity of 5-trans U-46619 at the thromboxane A2 (TP) receptor has rarely been tested separately from U-46619 itself . In stark contrast, the 5-cis isomer U-46619 has been extensively characterized as a potent TP receptor agonist across multiple species and tissue preparations: mean EC50 values for platelet shape change are 4.8 nM (human), 6.0 nM (rat), and 7.3 nM (rabbit); for platelet aggregation, EC50 values are 82 nM (human), 145 nM (rat), and 65 nM (rabbit) [1]. On isolated human pulmonary artery, U-46619 (5-cis) induces strong contractions with an Emax of 139% of K+-induced contraction and a pEC50 of 8.43 (~3.7 nM) [2]. The absence of comparable TP receptor activity data for 5-trans U-46619 means that any researcher requiring robust, validated TP receptor agonism must use the 5-cis isomer; conversely, studies aimed at mPGES inhibition or impurity characterization specifically require the 5-trans form.

TP Receptor Activity

Context-dependent

5-trans activity rarely characterized; 5-cis EC50 = 4.8 nM (platelet)

5-trans not a TP agonist tool; controls require 5-cis isomer

Bifurcation: 5-trans for mPGES/impurity; 5-cis for TP signaling

Evidence Dimension	TP receptor agonist potency
Target Compound Data	5-trans U-46619: TP receptor agonist activity not independently characterized; biological activity rarely tested separately from U-46619
Comparator Or Baseline	U-46619 (5-cis): EC50 platelet shape change = 4.8 nM (human), 6.0 nM (rat); EC50 platelet aggregation = 82 nM (human), 145 nM (rat); pEC50 human pulmonary artery = 8.43
Quantified Difference	Cannot be quantified for 5-trans due to lack of independent characterization; qualitative distinction: 5-cis is a validated TP agonist, 5-trans is not
Conditions	Washed platelet assays (Tymkewycz et al., 1991); isolated human pulmonary artery rings (Sjöberg et al., 1989)

Why This Matters

This evidence establishes a clear functional bifurcation for procurement: 5-trans U-46619 is NOT a suitable substitute for TP receptor activation studies; it serves a fundamentally different research purpose (mPGES inhibition, impurity standard).

• [1] Tymkewycz PM, Jones RL, Wilson NH, Marr CG. Heterogeneity of thromboxane A2 receptors in human, rat and rabbit platelets. Br J Pharmacol. 1991;102(3):607-614. View Source
• [2] Sjöberg T, Andersson KE, Norgren L, Steen S. The strong contractile effect of the thromboxane receptor agonist U-46619 in isolated human pulmonary arteries and its competitive antagonism by BM-13.505. Acta Physiol Scand. 1989;136(2):161-165. View Source

Chemical Stability: U-46619 Scaffold Versus Endogenous Thromboxane A2 (Class-Level Differentiation Relevant to Both Isomers)

Both 5-trans U-46619 and 5-cis U-46619 share the 9,11-methanoepoxy bicyclo[2.2.1]heptane ring system that replaces the unstable oxetane ring of natural thromboxane A2 (TXA2) [1]. Natural TXA2 has a half-life of approximately 30 seconds at pH 7.4 and 37°C, undergoing rapid non-enzymatic hydrolysis to the inactive metabolite TXB2 [2]. In contrast, U-46619 analogs are indefinitely stable under recommended storage conditions (-20°C) and can be used in aqueous buffers for experimental durations lasting hours . This class-level stability advantage applies equally to both the 5-cis and 5-trans isomers, meaning that any experimental workflow requiring a stable TP receptor ligand or PGE synthase modulator must use a synthetic 9,11-methanoepoxy analog rather than natural TXA2. However, the choice between the 5-cis and 5-trans analog must then be driven by the functional endpoint (TP agonism vs. mPGES inhibition), as established in Evidence Items 1 and 4 above.

Chemical Stability

Class-level inference

U-46619 scaffold stable; TXA2 half-life ~30 sec (hydrolysis)

Supports selection of analog class over endogenous TXA2

Both 5-cis and 5-trans share this advantage; endpoint drives choice

Evidence Dimension	Aqueous stability (half-life) under physiological conditions
Target Compound Data	U-46619 analogs (both 5-cis and 5-trans): stable; no significant hydrolysis observed under experimental conditions; storage at -20°C recommended
Comparator Or Baseline	Natural thromboxane A2 (TXA2): half-life ~30 seconds at pH 7.4, 37°C; hydrolyzes to inactive TXB2
Quantified Difference	Stability improvement of >10³-fold for the synthetic analog class versus the endogenous ligand (hours vs. seconds)
Conditions	Neutral aqueous buffer at 37°C for TXA2; recommended storage -20°C for U-46619 analogs

Why This Matters

The class-level stability advantage justifies the use of synthetic U-46619 analogs over natural TXA2 for any reproducible in vitro or in vivo pharmacology experiment; the specific isomer must then be selected based on the required pharmacological profile.

• [1] Bundy GL. Synthesis of prostaglandin endoperoxide analogs. Tetrahedron Lett. 1975;16(24):1957-1960. View Source
• [2] Needleman P, Moncada S, Bunting S, Vane JR, Hamberg M, Samuelsson B. Identification of an enzyme in platelet microsomes which generates thromboxane A2 from prostaglandin endoperoxides. Nature. 1976;261(5561):558-560. View Source

Optimal Procurement and Application Scenarios for 5-trans U-46619 Based on Quantitative Differentiation Evidence

Analytical Quality Control: Impurity Profiling and Batch Release Testing of Commercial U-46619

Given that 5-trans U-46619 is present as a 2–5% impurity in most commercial U-46619 batches , the pure (≥98%) 5-trans reference standard is essential for HPLC/GC-MS method development, system suitability testing, and batch-to-batch impurity quantitation. Laboratories operating under GLP, GMP, or ISO 17025 accreditation require a certified reference standard with a distinct CAS number (330796-58-2) that cannot be satisfied by the 5-cis parent compound (CAS 56985-40-1). The stereochemical distinction ((5E) vs (5Z)) provides a definitive basis for chromatographic peak identification . Procurement of 5-trans U-46619 as an analytical standard directly supports regulatory compliance and experimental reproducibility.

mPGES-1 Inhibition Studies: Pharmacological Tool for Prostaglandin E2 Synthase Research

5-trans U-46619 is the only commercially available geometric isomer of U-46619 with documented mPGES inhibitory activity, inhibiting the enzyme by <20% at 10 µM and exhibiting approximately half the potency of the 5-cis isomer in the same assay [1]. Researchers investigating mPGES-1 as a therapeutic target in inflammation, cancer, or pain can employ 5-trans U-46619 as a pharmacological probe, with the critical caveat that its limited potency necessitates the use of appropriate positive controls (e.g., MF63, a potent mPGES-1 inhibitor with IC50 = 1.3 nM). The established 2-fold potency difference versus the 5-cis isomer [1] provides an internal reference for structure-activity relationship (SAR) studies exploring how double bond geometry modulates mPGES inhibition.

TP Receptor Signaling Studies: Negative Control or Off-Target Selectivity Profiling

Since the TP receptor agonist activity of 5-trans U-46619 has not been independently characterized , this compound can serve as a stereochemical control in experiments designed to probe the structural determinants of TP receptor activation. Direct comparison with the well-characterized 5-cis isomer—which exhibits EC50 values of 4.8 nM (platelet shape change) and 82 nM (platelet aggregation) in human platelets [2]—enables researchers to interrogate the contribution of C5–C6 double bond geometry to TP receptor ligand recognition and efficacy. This application is particularly relevant for academic groups studying prostanoid receptor structure-function relationships or for pharmaceutical discovery programs screening for isomer-selective TP receptor modulators.

Pharmacopoeial Reference Standard for Compendial Method Development

As pharmacopoeias increasingly require the identification and quantification of specified impurities in active pharmaceutical ingredients and reference standards, 5-trans U-46619 (CAS 330796-58-2, ≥98% purity ) is positioned as the definitive reference material for the U-46619 (5-trans) impurity monograph. Its distinct PubChem CID (44266707), ChemSpider entry (CSID 23265244), and IUPAC name provide unambiguous digital and chemical identifiers for compendial database registration. Contract research organizations (CROs) and pharmaceutical analytical development groups performing forced degradation studies or stability-indicating method validation on U-46619 drug substance require this specific isomer as a system suitability marker, a role for which the 5-cis isomer is structurally and analytically unsuitable.

Application

Selection Property

Validation Focus

Analytical QC / Impurity Profiling

Stereochemical identity review

Chromatographic peak assignment; batch-to-batch monitoring

mPGES-1 Inhibition Research

mPGES inhibitor context

Endpoint validation vs. 5-cis; enzyme inhibition assay review

TP Receptor Negative Control

Lack of characterized TP agonism

Stereochemical control for structure-function studies

Compendial Method Development

Distinct CAS and identity markers

System suitability; forced degradation marker context

• [1] Quraishi O, Mancini JA, Riendeau D. Inhibition of inducible prostaglandin E2 synthase by 15-deoxy-Δ12,14-prostaglandin J2 and polyunsaturated fatty acids. Biochem Pharmacol. 2002;63(6):1183-1189. View Source
• [2] Tymkewycz PM, Jones RL, Wilson NH, Marr CG. Heterogeneity of thromboxane A2 receptors in human, rat and rabbit platelets. Br J Pharmacol. 1991;102(3):607-614. View Source